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The table below summarizes the key details about ARQ 736 found in the search results:

Aspect Description

Compound Name ARQ 736

Developer ArQule, Inc. [1] [2]

Class Small molecule, ATP-competitive pan-RAF kinase inhibitor [2]

Preclinical Target
Profile

Potent inhibitor of mutant BRAF (V600E), wild-type BRAF, and c-RAF [2]

Development
Status

Phase 1 clinical trial (initiated in 2010); no later-phase trials found, indicating

development was likely discontinued [1] [2]

Phase 1 Trial
Objective

Assess safety, tolerability, pharmacokinetics, and preliminary anti-tumor activity in

patients with advanced solid tumors harboring BRAF mutations [2]

The RAF Signaling Context

ARQ 736 was designed to target the RAF/MEK/ERK pathway, a key signaling cascade frequently

dysregulated in cancer [3] [4]. This pathway, often activated by mutations in BRAF, drives cell proliferation

and survival [3].
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The following diagram illustrates the signaling pathway that ARQ 736 was designed to inhibit and the

context of its development:
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ARQ 736 was developed to block the RAF/MEK/ERK pathway, which is constitutively activated by BRAF mutations like V600E.
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Mutations in the BRAF gene, particularly the V600E mutation, cause constitutive activation of this pathway,

making it a prime therapeutic target [3]. ARQ 736 was characterized as a pan-RAF inhibitor, meaning it

was designed to inhibit multiple members of the RAF family (mutant BRAF, wild-type BRAF, and c-RAF)

to block this oncogenic signaling [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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